Cas no 205829-18-1 (Heptanedioic acid, 2-amino-, 7-(1,1-dimethylethyl) ester, (S)-)

• Product Name: Heptanedioic acid, 2-amino-, 7-(1,1-dimethylethyl) ester, (S)-
• CAS No: 205829-18-1
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 3899795
• PubChem ID: 165348491
• Update Time: 2025-04-22

Heptanedioic acid, 2-amino-, 7-(1,1-dimethylethyl) ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 2-amino-, 7-(1,1-dimethylethyl) ester, (S)-
• Heptanedioic acid, 2-amino-, 7-(1,1-dimethylethyl) ester, (2S)-
• (S)-2-Amino-7-(tert-butoxy)-7-oxoheptanoic acid
• DTXSID501242717
• 7-(1,1-Dimethylethyl) (2S)-2-aminoheptanedioate
• 205829-18-1

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-9(13)7-5-4-6-8(12)10(14)15/h8H,4-7,12H2,1-3H3,(H,14,15)/t8-/m0/s1
• InChI Key： YEXNNJWRYPGWGU-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@@H](N)CCCCC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 231.14705815Da
• Monoisotopic Mass: 231.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 89.6Ų